Cas no 850312-86-6 (methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate)

methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate structure
850312-86-6 structure
Product Name:methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate
CAS No:850312-86-6
MF:C13H24N2O5
MW:288.340064048767
CID:2858169
PubChem ID:11346754
Update Time:2025-04-21

methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate Chemical and Physical Properties

Names and Identifiers

    • methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate
    • methyl N-(tert-butoxycarbonyl)-D-valylglycinate;((R)-2-tert-butoxycarbonylamino-3-methylbutyrylamino)-acetic acid methyl ester;Boc-D-Val-Gly-OMe;
    • 850312-86-6
    • MFCD35146439
    • (R)-Methyl 2-(2-((t-butoxycarbonyl)amino)-3-methylbutanamido)acetate
    • (R)-METHYL 2-(2-((TERT-BUTOXYCARBONYL)AMINO)-3-METHYLBUTANAMIDO)ACETATE
    • E83223
    • Inchi: 1S/C13H24N2O5/c1-8(2)10(11(17)14-7-9(16)19-6)15-12(18)20-13(3,4)5/h8,10H,7H2,1-6H3,(H,14,17)(H,15,18)/t10-/m1/s1
    • InChI Key: ANHLFUWXEKATOI-SNVBAGLBSA-N
    • SMILES: O(C(N[C@@H](C(NCC(=O)OC)=O)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 288.16900
  • Monoisotopic Mass: 288.16852187Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 93.7Ų

Experimental Properties

  • PSA: 93.73000
  • LogP: 1.60670
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